Cas no 4774-22-5 (Piperazine-2,6-dione)

Piperazine-2,6-dione Properties

Names and Identifiers

• Piperazine-2,6-dione
• 2,6-Piperazinedione
• 2,6-Dioxopiperazine
• 3,5-Dioxopiperazine
• NSC 362116
• NSC362116
• PubChem22665
• CYJAWBVQRMVFEO-UHFFFAOYSA-N
• Piperazine-2,6-dione, AldrichCPR
• 2,6-piperazinedione, hydrochloride
• SB11264
• RP19129
• SY019427
• ST2413680
• AB0025045
• W6436
• TL80073453
• J-523964
• AKOS006238344
• Dimethyloltert-butylamine
• SCHEMBL269755
• DS-10672
• NSC-362116
• DTXSID90320623
• 4774-22-5
• EN300-59857
• AMY34235
• MFCD11109779
• CS-W003770
• CHEMBL4549017
• FT-0647856
• A7298
• ALBB-021984
• +Expand

• MDL： MFCD11109779
• InChIKey： CYJAWBVQRMVFEO-UHFFFAOYSA-N
• Inchi： 1S/C4H6N2O2/c7-3-1-5-2-4(8)6-3/h5H,1-2H2,(H,6,7,8)
• SMILES： O=C1C([H])([H])N([H])C([H])([H])C(N1[H])=O

Computed Properties

• Exact Mass: 114.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.043
• Heavy Atom Count: 8
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: -1.11000
• PSA: 58.20000
• Refractive Index: 1.467
• Boiling Point: 338.6°C at 760 mmHg
• Flash Point: 183°C
• Density: 1.246

Piperazine-2,6-dione Security Information

• Safety Instruction： 36/37
• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 43

Piperazine-2,6-dione Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%